molecular formula C21H24N6O2 B2832887 1-[(2,5-dimethylphenyl)methyl]-3,9-dimethyl-7-prop-2-enyl-5,7,9-trihydro-4H-1, 2,4-triazino[4,3-h]purine-6,8-dione CAS No. 919025-91-5

1-[(2,5-dimethylphenyl)methyl]-3,9-dimethyl-7-prop-2-enyl-5,7,9-trihydro-4H-1, 2,4-triazino[4,3-h]purine-6,8-dione

Cat. No. B2832887
CAS RN: 919025-91-5
M. Wt: 392.463
InChI Key: JFJAHAZLYOZORG-UHFFFAOYSA-N
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Description

1-[(2,5-dimethylphenyl)methyl]-3,9-dimethyl-7-prop-2-enyl-5,7,9-trihydro-4H-1, 2,4-triazino[4,3-h]purine-6,8-dione is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.463. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Evaluation and Receptor Affinity

Studies on derivatives similar to 1-[(2,5-dimethylphenyl)methyl]-3,9-dimethyl-7-prop-2-enyl-5,7,9-trihydro-4H-1,2,4-triazino[4,3-h]purine-6,8-dione have demonstrated significant pharmacological potential. For example, derivatives of 1,3-dimethyl-3,7-dihydro-purine-2,6-diones have shown potent ligand activities for serotonin receptors, indicating potential for psychotropic activity, including anxiolytic and antidepressant properties (Chłoń-Rzepa et al., 2013). This research opens avenues for designing new serotonin receptor ligands with improved pharmacological profiles.

Antitumor and Vascular Relaxing Effects

Another dimension of research explores the antitumor activities and vascular relaxing effects of purine derivatives. Novel heterocycles, including purino[7,8-g]-6-azapteridines and [1,2,4]triazino[3,2-f]purines, have been synthesized and examined for their biological activities. These compounds have shown activity against P388 leukemia, with certain triazino[3,2-f]purines being investigated for vascular relaxing effects, although none demonstrated potent activity (Ueda et al., 1987).

Synthesis and Biological Activity of Xanthene Derivatives

Research into xanthene derivatives as antiasthmatic agents has led to the development of 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione derivatives. These compounds have been characterized and screened for vasodilator activity, showing significant potential as anti-asthmatic agents due to their phosphodiesterase 3 inhibitory properties (Bhatia et al., 2016).

Anticancer, Anti-HIV-1, and Antimicrobial Activity

The synthesis of tricyclic triazino and triazolo[4,3-e]purine derivatives has been a focus area for establishing new candidates with antineoplastic, anti-HIV-1, and antimicrobial activities. Some of these compounds have shown considerable activity against specific cancer cell lines, moderate anti-HIV-1 activity, and antimicrobial efficacy against certain strains, suggesting their potential as therapeutic agents (Ashour et al., 2012).

properties

IUPAC Name

1-[(2,5-dimethylphenyl)methyl]-3,9-dimethyl-7-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N6O2/c1-6-9-25-19(28)17-18(24(5)21(25)29)22-20-26(17)11-15(4)23-27(20)12-16-10-13(2)7-8-14(16)3/h6-8,10H,1,9,11-12H2,2-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFJAHAZLYOZORG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC=C)CC4=C(C=CC(=C4)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

392.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(2,5-dimethylphenyl)methyl]-3,9-dimethyl-7-prop-2-enyl-5,7,9-trihydro-4H-1, 2,4-triazino[4,3-h]purine-6,8-dione

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